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Compound of Interest

2-(4-Pyridyl)thiazole-4-carboxylic
Compound Name: d
aci

cat. No.: B1269555

An In-depth Technical Guide to 2-(4-
Pyridyl)thiazole-4-carboxylic acid

This technical guide provides a comprehensive overview of the chemical properties, structure,
and potential applications of 2-(4-Pyridyl)thiazole-4-carboxylic acid, tailored for researchers,
scientists, and professionals in drug development.

Chemical Structure and Identifiers

2-(4-Pyridyl)thiazole-4-carboxylic acid is a heterocyclic compound featuring a pyridine ring
linked to a thiazole-4-carboxylic acid moiety. The structural arrangement of this molecule is a
key determinant of its chemical and biological properties.
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Figure 1. 2D Chemical Structure of 2-(4-Pyridyl)thiazole-4-carboxylic acid.

The key identifiers and structural information for this compound are summarized in the table
below.

Identifier Value Reference

2-(pyridin-4-yI)-1,3-thiazole-4-
IUPAC Name o [1][2]
carboxylic acid

CAS Number 21278-86-4 [1][2]
Molecular Formula CoHeN202S [1]
Molecular Weight 206.22 g/mol [1]
SMILES 0=C(0)clcsc(nl)-c2ccncc2

1S/C9HEN202S/c12-9(13)7-5-
InChl 14-8(11-7)6-1-3-10-4-2-6/h1-
5H,(H,12,13)

COOQMBOJAAZEIR-

InChl Ke
y UHFFFAQOYSA-N

Physicochemical and Spectroscopic Properties

The physicochemical properties of 2-(4-Pyridyl)thiazole-4-carboxylic acid are crucial for its
handling, formulation, and potential as a drug candidate. It is a solid, cream to pale brown
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powder that is insoluble in water.[3][4][5][6]

itative Phvsicochemical

Property Value Notes Reference
Melting Point >300 °C [6]
logP (Computed) 1.4 XLogP3 [1]

Solubility

Insoluble in water

[415](6]

Appearance

Solid, Cream to pale
[3]
brown powder

Spectroscopic Data Summary

Spectroscopic data is essential for the structural confirmation of 2-(4-Pyridyl)thiazole-4-

carboxylic acid. While raw spectra are not provided here, their availability is noted in public

databases.
Spectroscopy Type Availability Source
13C NMR Available PubChem
Infrared (IR) Available PubChem
Raman Available PubChem

Synthesis and Experimental Protocols

The synthesis of 2-(4-Pyridyl)thiazole-4-carboxylic acid typically proceeds via the Hantzsch

thiazole synthesis, a classic and widely used method for constructing the thiazole ring.[7][8][9]

This involves the reaction of an a-halocarbonyl compound with a thioamide. The most plausible

route for this target molecule involves a two-step process: the synthesis of the ethyl ester

precursor followed by its hydrolysis.

Experimental Protocol: Synthesis of Ethyl 2-(4-
Pyridyl)thiazole-4-carboxylate (Ester Precursor)
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This protocol is based on analogous Hantzsch syntheses of similar pyridyl-thiazole compounds.

[3]

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine pyridine-4-carbothioamide (1 equivalent) and ethyl 3-bromo-2-
oxopropanoate (1 equivalent) in absolute ethanol.

o Reaction Conditions: Heat the mixture to reflux and maintain for approximately 5 hours.[3]
Monitor the reaction progress using thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Pour
the reaction mixture into cold water.

o Neutralization and Isolation: Neutralize the aqueous mixture with a 10% sodium bicarbonate
solution. The solid product, ethyl 2-(4-pyridyl)thiazole-4-carboxylate, will precipitate out of the
solution.[3]

« Purification: Collect the solid product by filtration, wash with water, and dry. The crude
product can be further purified by recrystallization from a suitable solvent like ethanol.

Experimental Protocol: Hydrolysis to 2-(4-
Pyridyl)thiazole-4-carboxylic acid

o Reaction Setup: Dissolve the synthesized ethyl 2-(4-pyridyl)thiazole-4-carboxylate in a
suitable solvent mixture, such as aqueous ethanol.

o Hydrolysis: Add a stoichiometric excess of a base, such as lithium hydroxide or sodium
hydroxide, to the solution. Stir the mixture at room temperature or with gentle heating until
the ester is fully hydrolyzed (monitor by TLC).

 Acidification and Isolation: After hydrolysis, cool the reaction mixture in an ice bath and
carefully acidify with a dilute acid (e.g., 1M HCI) until the product precipitates.

« Purification: Collect the solid 2-(4-Pyridyl)thiazole-4-carboxylic acid by filtration, wash with
cold water to remove any remaining salts, and dry under vacuum.
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Synthesis Workflow

Gyridine-4-carbothioamidg Gthyl 3-bromo-2-oxopropanoat9

Hantzsch Thiazole Synthesis
(Reflux in Ethanol)

(Ethyl 2-(4-pyridyl)thiazole-4-carboxylat9

hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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